molecular formula C9H6F3NOS B8581918 1-Isothiocyanato-4-(2,2,2-trifluoroethoxy)benzene

1-Isothiocyanato-4-(2,2,2-trifluoroethoxy)benzene

Cat. No.: B8581918
M. Wt: 233.21 g/mol
InChI Key: FOJARVCSYVSZHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Isothiocyanato-4-(2,2,2-trifluoroethoxy)benzene is a useful research compound. Its molecular formula is C9H6F3NOS and its molecular weight is 233.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6F3NOS

Molecular Weight

233.21 g/mol

IUPAC Name

1-isothiocyanato-4-(2,2,2-trifluoroethoxy)benzene

InChI

InChI=1S/C9H6F3NOS/c10-9(11,12)5-14-8-3-1-7(2-4-8)13-6-15/h1-4H,5H2

InChI Key

FOJARVCSYVSZHP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N=C=S)OCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(2,2,2-Trifluoroethoxy)aniline (10 g) was dissolved in tetrahydrofuran (100 ml), 6M hydrochloric acid (9 ml) was added thereto, and the mixture was cooled to −5° C. A solution of thiophosgene (4.01 ml) in tetrahydrofuran (20 ml) was added dropwise thereto over 5 min, and the mixture was stirred at −5° C. for 10 min. Saturated aqueous sodium hydrogen carbonate solution (125 ml) was poured into the mixture, and the mixture was extracted twice with ethyl acetate (200 ml). The extracted layers were combined, washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, the obtained brown crude product was purified by silica gel column chromatography, and the obtained pale-yellow solid was washed with hexane to give the title compound (10.7 g) as white crystals.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
9 mL
Type
reactant
Reaction Step Two
Quantity
4.01 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Three
Quantity
125 mL
Type
reactant
Reaction Step Four

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